Carbonic Acid 2,5-Dioxo-1-pyrrolidinyl 2-(Ethenylsulfonyl)ethyl Ester
Overview
Description
Carbonic Acid 2,5-Dioxo-1-pyrrolidinyl 2-(Ethenylsulfonyl)ethyl Ester (CADP2ESE) is a compound that has recently been studied for its potential applications in various scientific fields. This compound has been found to have a wide range of biochemical and physiological effects that have yet to be fully explored.
Scientific Research Applications
Proteomics Research
Proteomics, the study of proteins and their functions, can benefit from this compound. It can be used in the synthesis of peptides and proteins for research, aiding in the understanding of protein structure and function .
Medical Imaging
The compound’s derivatives may be used in the synthesis of contrast agents for medical imaging techniques like PET (Positron Emission Tomography). This could enhance the quality of imaging and provide better diagnostic tools .
Mechanism of Action
Target of Action
It has been noted that the compound has potential applications in drug delivery and gene therapy . This suggests that its targets could be specific tissues or cells where the drugs or genes need to be delivered.
Mode of Action
The compound is capable of forming nanoparticles, which can deliver drugs to specific target tissues . In gene therapy, it can serve as a building block for gene-delivery vectors, facilitating the targeted delivery of genes to specific cells .
Pharmacokinetics
Its ability to form nanoparticles suggests that it may have unique distribution properties, potentially allowing for targeted delivery of drugs or genes .
Result of Action
The molecular and cellular effects of the compound’s action would likely depend on the specific drugs or genes being delivered. By forming nanoparticles or gene-delivery vectors, the compound could facilitate targeted delivery and potentially enhance the efficacy of the drugs or genes .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 2-ethenylsulfonylethyl carbonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO7S/c1-2-18(14,15)6-5-16-9(13)17-10-7(11)3-4-8(10)12/h2H,1,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJPUQNFPDYCHBX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CS(=O)(=O)CCOC(=O)ON1C(=O)CCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50582508 |
Source
|
| Record name | 1-({[2-(Ethenesulfonyl)ethoxy]carbonyl}oxy)pyrrolidine-2,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50582508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Carbonic Acid 2,5-Dioxo-1-pyrrolidinyl 2-(Ethenylsulfonyl)ethyl Ester | |
CAS RN |
918822-70-5 |
Source
|
| Record name | 1-({[2-(Ethenesulfonyl)ethoxy]carbonyl}oxy)pyrrolidine-2,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50582508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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